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Molecular Structure and Classification

Isoescin IA is a triterpenoid saponin isolated from the seeds of the horse chestnut tree (Aesculus chinensis

and Aesculus hippocastanum) [1] [2] [3]. Its structure consists of a triterpene aglycone (sapogenin) core and

a complex glycone (sugar) moiety.

The table below outlines its fundamental chemical characteristics [2]:

Property Description

IUPAC Name Information not available in search results

Molecular Formula C₅₅H₈₆O₂₄ [2]

CAS Number 219944-39-5 [2]

Molecular Weight 1131.26 g/mol [2]

Classification Triterpenoid Saponin [2] [4]

Initial Source Seeds of Aesculus chinensis [1] [2]

The escin family of saponins features several isomers. A primary distinction is made between escins (acetyl

group at C22) and isoescins (acetyl group at C28) [5] [3]. Isoescin IA is characterized by a tigloyl group at
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the C21 position and an acetyl group at C28 [3].

Quantitative Biological Activity Data

The following table summarizes the key quantitative data available for Isoescin IA and a closely related

compound, Escin IA.

Compound
Reported
Activity

IC₅₀ / Potency Cellular Cytotoxicity (CC₅₀) Citations

Isoescin
IA

Anti-HIV-1
Protease

Activity confirmed
(specific IC₅₀ not

stated)

IC₅₀ = 54.5 μM (rat C6 cells),
80.36 μM (human U-251 cells)

[2]

[1] [2]

Escin IA HIV-1 Protease

Inhibition

IC₅₀ = 35 μM CC₅₀ = 25 μM (Vero C1008

cells) [6]

[6]

Broader Pharmacological Context

Research on β-escin, the mixture containing Isoescin IA, reveals broader mechanisms that may be relevant

for antiviral and anticancer drug development [4].

Anti-inflammatory Effects: β-escin modulates key pathways including NF-κB and JAK/STAT
signaling, and downregulates inflammatory mediators like COX-2 and iNOS [4].
Anti-cancer Properties: Studies show β-escin can induce cell cycle arrest (G1/S, G2/M) and

promote apoptosis in cancer cells by regulating proteins such as p21, cyclin D1, and Bcl-2 family
proteins [4].

Proposed Experimental Workflow and Mechanism

Based on the gathered information, the following diagrams outline a general approach to studying Isoescin

IA's activity and its potential downstream effects.
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General workflow for evaluating anti-HIV-1 protease activity of natural compounds like Isoescin IA.
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Proposed molecular mechanisms of Isoescin IA, based on its known activity and related escin research.
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Research Gaps and Next Steps

The current data confirms Isoescin IA's anti-HIV-1 protease activity but lacks depth for a full technical

guide.

No Detailed Experimental Protocols: The search results do not describe the specific biochemical

assay conditions (e.g., substrate concentration, buffer composition, incubation time) used to
determine the HIV-1 protease inhibition.

Mechanism of Inhibition is Unclear: It is not specified whether Isoescin IA is a competitive, non-
competitive, or allosteric inhibitor of HIV-1 protease.

Limited Antiviral Data: Activity in a full-cell-based antiviral assay or against clinical HIV isolates was
not found in these results.

To proceed, I suggest you:

Consult Specialized Databases: Search for the primary research article from the 1999 study in the
Journal of Natural Products [1] and other enzymology resources for detailed protocols.

Explore Related Compounds: The data on Escin IA (IC₅₀ = 35 μM) provides a useful reference
point for the expected potency range within this chemical family [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Isoescin IA anti-HIV-1 protease activity]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1551659#isoescin-ia-anti-hiv-1-

protease-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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